Myelin Basic Protein (95-98) S5 Peptide MAP Kinase Substrate Trifluoroacetate

• IUPAC Name: (2S)-2-[[(2S)-2-[[2-[[2-[[(2S)-1-[(2S,3R)-2-[[(2S)-2-[[(2S)-1-[(2S)-2-aminopropanoyl]pyrrolidine-2-carbonyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-hydroxybutanoyl]pyrrolidine-2-carbonyl]amino]acetyl]amino]acetyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C39H70N18O11.C2HF3O2/c1-20(40)34(65)56-16-7-12-26(56)33(64)53-23(9-4-14-48-38(43)44)31(62)55-29(21(2)58)35(66)57-17-6-11-25(57)32(63)51-18-27(59)50-19-28(60)52-22(8-3-13-47-37(41)42)30(61)54-24(36(67)68)10-5-15-49-39(45)46;3-2(4,5)1(6)7/h20-26,29,58H,3-19,40H2,1-2H3,(H,50,59)(H,51,63)(H,52,60)(H,53,64)(H,54,61)(H,55,62)(H,67,68)(H4,41,42,47)(H4,43,44,48)(H4,45,46,49);(H,6,7)/t20-,21+,22-,23-,24-,25-,26-,29-;/m0./s1
• InChI Key: YHKVFUUXPSSWNF-NRNNTDPLSA-N
• Canonical SMILES: CC(C(C(=O)N1CCCC1C(=O)NCC(=O)NCC(=O)NC(CCCN=C(N)N)C(=O)NC(CCCN=C(N)N)C(=O)O)NC(=O)C(CCCN=C(N)N)NC(=O)C2CCCN2C(=O)C(C)N)O.C(=O)(C(F)(F)F)O
• Isomeric SMILES: C[C@H]([C@@H](C(=O)N1CCC[C@H]1C(=O)NCC(=O)NCC(=O)N[C@@H](CCCN=C(N)N)C(=O)N[C@@H](CCCN=C(N)N)C(=O)O)NC(=O)[C@H](CCCN=C(N)N)NC(=O)[C@@H]2CCCN2C(=O)[C@H](C)N)O.C(=O)(C(F)(F)F)O
• Molecular Formula: C41H71F3N18O13
• Molecular Weight: 1081.1 g/mol

Description

Myelin Basic Protein (95-98) S5 Peptide MAP Kinase Substrate is a synthetic peptide. The sequence of this peptide is NH2-APRTPGGRR-COOH. It is a substrate for ERK 1 and ERK 2 MAP kinases. This sequence contains amino acids 95-98 of myelin basic protein (MBP) including Thr 97 within the Pro-X-Ser/Thr-Pro MAP kinase substrate consensus sequence phosphorylation site.

Synthesis Analysis

The peptide is synthesized and then lyophilized into a solid powder format. It can be reconstituted in solution using the appropriate buffer as needed.

Molecular Structure Analysis

The molecular formula of the Myelin Basic Protein (95-98) S5 Peptide MAP Kinase Substrate is C41H71F3N18O13. The molecular weight is 1081.1.

Chemical Reactions Analysis

The peptide is used as a substrate for in vitro kinase assays, including MAPK, PKA, PKC cyclin-dependent and calmodulin-dependent protein kinases.

Physical And Chemical Properties Analysis

The peptide is lyophilized into a solid powder format. It can be stored at 2-8°C for up to 6 months, and for long term storage, it can be stored at -20°C.

Mechanism of Action

The peptide is a substrate for ERK 1 and ERK 2 MAP kinases. It contains a specific sequence that is recognized and phosphorylated by these kinases.

Safety and Hazards

The peptide is intended for research use only and should not be used in diagnostic or therapeutic procedures.